Dimethyl 1,4-cyclohexanedicarboxylate, cis-
Dimethyl 1,4-cyclohexanedicarboxylate, cis-
Brand Name:
Vulcanchem
CAS No.:
3399-22-2
VCID:
VC0153644
InChI:
InChI=1S/C10H16O4/c1-13-9(11)7-3-5-8(6-4-7)10(12)14-2/h7-8H,3-6H2,1-2H3
SMILES:
COC(=O)C1CCC(CC1)C(=O)OC
Molecular Formula:
C10H16O4
Molecular Weight:
200.23 g/mol
Dimethyl 1,4-cyclohexanedicarboxylate, cis-
CAS No.: 3399-22-2
Reference Standards
VCID: VC0153644
Molecular Formula: C10H16O4
Molecular Weight: 200.23 g/mol
| CAS No. | 3399-22-2 |
|---|---|
| Product Name | Dimethyl 1,4-cyclohexanedicarboxylate, cis- |
| Molecular Formula | C10H16O4 |
| Molecular Weight | 200.23 g/mol |
| IUPAC Name | dimethyl cyclohexane-1,4-dicarboxylate |
| Standard InChI | InChI=1S/C10H16O4/c1-13-9(11)7-3-5-8(6-4-7)10(12)14-2/h7-8H,3-6H2,1-2H3 |
| Standard InChIKey | LNGAGQAGYITKCW-UHFFFAOYSA-N |
| SMILES | COC(=O)C1CCC(CC1)C(=O)OC |
| Canonical SMILES | COC(=O)C1CCC(CC1)C(=O)OC |
| Boiling Point | 265 °C (mixed isomer) |
| Colorform | Partially crystalline solid Clear colorless liquid |
| Density | Specific gravity: 1.102 at 35 °C/4 °C |
| Melting Point | 14 °C (cis-isomer), 71 °C (trans-isomer) |
| Physical Description | OtherSolid Liquid |
| Solubility | In water, 12,000 mg/L at 25 °C Soluble in all proportions in most organic solvents |
| Vapor Density | 6.91 (Air = 1) |
| Vapor Pressure | 0.00441 mm Hg at 25 °C /Extrapolated from data at higher temperatures/ |
| PubChem Compound | 7198 |
| Last Modified | Nov 11 2021 |
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